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Compound of Interest

Compound Name: CHALK

CAS No.: 13397-25-6

Cat. No.: B1172578

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential guidance for the safe handling,

storage, and disposal of chalk, which is primarily composed of calcium carbonate (CaCO₃).

While generally considered a non-hazardous substance, proper procedures are necessary to

mitigate risks associated with dust and potential contamination.[1][2][3]

Personal Protective Equipment (PPE) and
Immediate Safety Measures
Adherence to proper PPE protocols is the first line of defense against potential irritation from

chalk dust.

1. Eye and Face Protection:

Wear safety glasses with side shields or direct vent goggles, particularly when airborne dust

is present.[4] A face shield can provide additional protection.

2. Skin Protection:
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Gloves: Nitrile gloves are recommended to avoid skin contact.[4] Always inspect gloves for

integrity before use and employ proper removal techniques to prevent skin exposure.[5]

Protective Clothing: For tasks with significant dust generation, clothing such as a lab coat or

a Tyvek suit should be worn.[4]

3. Respiratory Protection:

In environments where dust is generated, a NIOSH-approved air-purifying particulate

respirator (e.g., N95) is recommended.[4]

For exposures exceeding established limits, more advanced respiratory protection, such as a

full facepiece respirator or a powered-air purifying respirator (PAPR), may be necessary.[4]

All respirator use must comply with a written respiratory protection program that includes

training, fit-testing, and medical evaluations, as outlined in OSHA's standard (29 CFR

1910.134).[4]

First Aid Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids. If contact lenses are worn, they should be

removed while flushing. Seek medical attention if irritation persists.[1][4]

Skin Contact: Wash the affected area with soap and plenty of water.[4][5]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[4][5]

Ingestion: Rinse the mouth with water. Do not induce vomiting. If the person feels unwell,

seek medical advice.[2][5]

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of the material and

ensuring a safe laboratory environment.

Handling:
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Minimize dust generation during handling.[6]

Use in a well-ventilated area.[3][5] If necessary, use local exhaust ventilation where dust is

created.[5]

Avoid contact with skin, eyes, and clothing.[3][7]

Do not eat, drink, or smoke in areas where chalk is handled.[8]

Wash hands thoroughly after handling.[7][8]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5][7]

Keep away from incompatible materials such as acids, aluminum, ammonium salts, fluorine,

and magnesium.[4] Chalk is not compatible with strong oxidizing agents.[3]

Store solids separately from liquids.[9]

Ensure storage shelves are stable, secured, and not overloaded.[10]

Disposal Plan
The disposal of calcium carbonate should be conducted in accordance with local, state, and

federal regulations.

Small Spills: For minor spills, powdered material should be collected safely, for instance by

sweeping or using a vacuum with a HEPA filter, and placed into a sealed container for

disposal.[1][6] Avoid methods that raise dust.[7]

Waste Containers: Place waste chalk in a suitable, sealed, and properly labeled container.

[4][5][6]

Regulatory Compliance: While calcium carbonate is not always classified as hazardous

waste, it is crucial to consult with your institution's environmental health and safety

department or a licensed professional waste disposal service to ensure proper disposal.[6]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://web.faa.illinois.edu/app/uploads/sites/6/2021/05/WHITING-Calcium-Carbonate.pdf
https://www.fishersci.com/store/msds?partNumber=C64500&productDescription=CALCIUM+CARBONATE+CRT+ACS+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.uicinc.com/wp-content/uploads/2019/11/CM301-002-Calcium-Carbonate-SDS-V1.0.pdf
https://www.uicinc.com/wp-content/uploads/2019/11/CM301-002-Calcium-Carbonate-SDS-V1.0.pdf
https://www.fishersci.com/store/msds?partNumber=C64500&productDescription=CALCIUM+CARBONATE+CRT+ACS+500G&vendorId=VN00033897&countryCode=US&language=en
https://beaumontusd-keenan.safeschoolssds.com/document/view/8da2f28f-145d-4cfa-bd71-2b71b92ed173/92b363f0-308b-11da-bc22-f8c243af2369/CALCIUM%20CARBONATE,%2021061
https://www.benchchem.com/product/b1172578/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-chalk-calcium-carbonate
https://glcminerals.com/wp-content/uploads/2024/03/GLC-Minerals-Calcium-Carbonate-SDS.pdf
https://beaumontusd-keenan.safeschoolssds.com/document/view/8da2f28f-145d-4cfa-bd71-2b71b92ed173/92b363f0-308b-11da-bc22-f8c243af2369/CALCIUM%20CARBONATE,%2021061
https://glcminerals.com/wp-content/uploads/2024/03/GLC-Minerals-Calcium-Carbonate-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=C64500&productDescription=CALCIUM+CARBONATE+CRT+ACS+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.uicinc.com/wp-content/uploads/2019/11/CM301-002-Calcium-Carbonate-SDS-V1.0.pdf
https://beaumontusd-keenan.safeschoolssds.com/document/view/8da2f28f-145d-4cfa-bd71-2b71b92ed173/92b363f0-308b-11da-bc22-f8c243af2369/CALCIUM%20CARBONATE,%2021061
https://www.nj.gov/health/eoh/rtkweb/documents/fs/4001.pdf
https://www.benchchem.com/product/b1172578/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-chalk-calcium-carbonate
https://www.fishersci.com/store/msds?partNumber=C64500&productDescription=CALCIUM+CARBONATE+CRT+ACS+500G&vendorId=VN00033897&countryCode=US&language=en
https://evolveltd.eu/samples-storage-and-preservation/
https://www.utsc.utoronto.ca/ehs/sites/utsc.utoronto.ca.ehs/files/docs/Lab%20Safety%20Manual%2006%20Chemical%20Handling%20and%20Storage.pdf
https://www.garciamining.com/wp-content/uploads/2025/09/Calcium-Carbonate-SDS-converted.pdf
https://web.faa.illinois.edu/app/uploads/sites/6/2021/05/WHITING-Calcium-Carbonate.pdf
https://beaumontusd-keenan.safeschoolssds.com/document/view/8da2f28f-145d-4cfa-bd71-2b71b92ed173/92b363f0-308b-11da-bc22-f8c243af2369/CALCIUM%20CARBONATE,%2021061
https://www.benchchem.com/product/b1172578/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-chalk-calcium-carbonate
https://www.nj.gov/health/eoh/rtkweb/documents/fs/4001.pdf
https://www.uicinc.com/wp-content/uploads/2019/11/CM301-002-Calcium-Carbonate-SDS-V1.0.pdf
https://web.faa.illinois.edu/app/uploads/sites/6/2021/05/WHITING-Calcium-Carbonate.pdf
https://web.faa.illinois.edu/app/uploads/sites/6/2021/05/WHITING-Calcium-Carbonate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[11][12] Some regulations may require professional handling, especially for large quantities

or contaminated material.[11] Do not dispose of down the drain.[2][11]

Quantitative Exposure Limits
The following table summarizes the occupational exposure limits for calcium carbonate dust.

Agency Exposure Limit Details

OSHA 15 mg/m³ (total particulate)
8-hour time-weighted average

(TWA)

OSHA 5 mg/m³ (respirable fraction)
8-hour time-weighted average

(TWA)

NIOSH 10 mg/m³ (total particulate)
10-hour time-weighted

average (TWA)

NIOSH 5 mg/m³ (respirable fraction)
10-hour time-weighted

average (TWA)

Source: New Jersey Department of Health Hazardous Substance Fact Sheet[4]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of

chalk in a laboratory setting, from receipt of the material to its final disposal.
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Preparation

Handling & Operations

Post-Operation & Disposal

Receive Chalk (Calcium Carbonate)

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator if needed)

Transport to Ventilated Work Area

Perform Experimental Work
(Minimize Dust Generation)

Clean Work Area
(Use damp methods or HEPA vacuum)

Doff and Dispose/Clean PPE

Collect Waste in a Sealed Container

Store Waste Appropriately

Dispose of Waste via Approved Channels

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of chalk in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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